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Compound of Interest

Compound Name: ML233

Cat. No.: B15605240 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with ML233, a potent and direct tyrosinase inhibitor.

The following procedures are designed to ensure the safe handling, storage, and disposal of

this compound in a laboratory setting.

Disclaimer: No official Safety Data Sheet (SDS) for ML233 is currently available. The

information and recommendations provided below are based on general laboratory safety

principles for handling small molecule inhibitors and similar compounds. A thorough risk

assessment should be conducted before beginning any work with ML233.

Physicochemical and Hazard Information
A summary of the known physical and chemical properties of ML233 is provided below. The

hazard information is inferred from general knowledge of similar chemical compounds and

should be treated as a preliminary guideline.
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Property Value Source

IUPAC Name

(E)-4-Methyl-5-

(((phenylsulfonyl)oxy)imino)-

[1,1'-bi(cyclohexane)]-3,6-dien-

2-one

N/A

CAS Number 2080311-92-6 N/A

Molecular Formula C19H21NO4S N/A

Molecular Weight 359.44 g/mol N/A

Appearance Solid General knowledge

Solubility Soluble in DMSO N/A

Known Hazards

To be determined. Handle with

caution as with any

uncharacterized chemical.

N/A

Personal Protective Equipment (PPE)
Standard laboratory PPE is required at all times when handling ML233 to minimize exposure

and ensure personal safety.
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PPE Category Minimum Requirement Rationale

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects eyes from potential

splashes or airborne particles

of the compound.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents direct skin contact

with the compound.

Body Protection A standard laboratory coat.
Protects clothing and skin from

spills.

Respiratory Protection

Not generally required under

normal laboratory conditions

with adequate ventilation. If

there is a risk of generating

dust or aerosols, use a

certified respirator.

Minimizes inhalation of the

compound.

Operational Plan: Handling and Storage
Adherence to proper handling and storage procedures is critical for maintaining the integrity of

ML233 and ensuring a safe laboratory environment.

Engineering Controls:

Work in a well-ventilated area. For procedures that may generate dust or aerosols, a

chemical fume hood is recommended.

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly.

Weighing: If weighing the solid compound, do so in a designated area, taking care to avoid

creating dust.

Dissolving: ML233 is typically dissolved in Dimethyl Sulfoxide (DMSO) to create a stock

solution. Add the solvent to the solid compound slowly.
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General Hygiene: Avoid inhalation, ingestion, and contact with skin and eyes. Do not eat,

drink, or smoke in the laboratory. Wash hands thoroughly after handling.[1]

Storage:

Store ML233 in a tightly sealed container in a cool, dry, and well-ventilated place.

Disposal Plan
Dispose of ML233 and any contaminated materials in accordance with institutional, local, state,

and federal regulations.

Waste Characterization: Since the specific hazards of ML233 are not fully characterized, it

should be treated as hazardous chemical waste.

Containerization: Collect waste in a clearly labeled, sealed, and appropriate container.

Disposal Method: It is recommended to use a licensed professional waste disposal service

for the final disposal of the chemical waste. Do not dispose of ML233 down the drain or in

the regular trash.

Experimental Protocol: General Workflow for
Screening Tyrosinase Inhibitors
While a specific experimental protocol for ML233 is dependent on the research goals, a

general workflow for screening its activity as a tyrosinase inhibitor is provided below. This can

be adapted for specific experimental needs.

1. Preparation of Reagents:

Prepare a stock solution of ML233 in DMSO.
Prepare a solution of mushroom tyrosinase in a suitable buffer (e.g., phosphate buffer).
Prepare a solution of a tyrosinase substrate, such as L-DOPA, in the same buffer.

2. Enzyme Inhibition Assay (in a 96-well plate format):

Add the tyrosinase enzyme solution to the wells.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

http://www.gelest.com/wp-content/uploads/product_msds/AMS-233-msds.pdf
https://www.benchchem.com/product/b15605240?utm_src=pdf-body
https://www.benchchem.com/product/b15605240?utm_src=pdf-body
https://www.benchchem.com/product/b15605240?utm_src=pdf-body
https://www.benchchem.com/product/b15605240?utm_src=pdf-body
https://www.benchchem.com/product/b15605240?utm_src=pdf-body
https://www.benchchem.com/product/b15605240?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add varying concentrations of the ML233 solution to the wells. Include a control with no
inhibitor.
Pre-incubate the plate to allow the inhibitor to interact with the enzyme.
Initiate the enzymatic reaction by adding the L-DOPA substrate solution.
Monitor the reaction progress by measuring the absorbance at a specific wavelength (e.g.,
475 nm for dopachrome formation) over time using a microplate reader.

3. Data Analysis:

Calculate the rate of reaction for each concentration of ML233.
Determine the half-maximal inhibitory concentration (IC50) value of ML233 by plotting the
reaction rate against the inhibitor concentration.

Caption: Workflow for the safe handling and disposal of ML233.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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